Cas no 1805250-34-3 (5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805250-34-3
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4864439
• Update Time: 2025-08-05

5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-6-2-13-7(8(11)12)5(3-14)4(6)1-10/h2-3,8H,1H2
• InChI Key： OJOXXWSQDQOUIH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(C=O)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde

5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805250-34-3): An Overview of a Versatile Heterocyclic Compound

5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805250-34-3) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis due to its unique structural features and potential applications. This compound, characterized by its bromo, chloromethyl, difluoromethyl, and pyridine functionalities, offers a rich platform for the development of novel pharmaceuticals and chemical intermediates.

The pyridine core of this molecule is a fundamental building block in the design of bioactive compounds. Pyridine derivatives are widely used in the development of drugs due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the bromo substituent on the pyridine ring provides a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are crucial in the synthesis of complex molecules with diverse biological activities.

The chloromethyl group in 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde is another key feature that enhances its synthetic utility. Chloromethyl groups can be readily converted into various functional groups through nucleophilic substitution reactions. For example, treatment with amines can yield N-substituted pyridinium salts, which are valuable intermediates in the synthesis of bioactive compounds. Additionally, the chloromethyl group can be used to introduce alkyl or aryl groups via palladium-catalyzed cross-coupling reactions.

The difluoromethyl substituent is known for its ability to influence the electronic properties and lipophilicity of molecules. Fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. In the context of drug discovery, this feature can be leveraged to optimize the therapeutic index of lead compounds. Recent studies have shown that difluoromethylated pyridines can act as potent inhibitors of specific enzymes and receptors, making them attractive candidates for drug development.

The aldehyde functionality in 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde provides an additional reactive site for further chemical modification. Aldehydes are versatile intermediates that can participate in a wide range of organic transformations, including reductive amination, aldol condensation, and Wittig reactions. These reactions enable the synthesis of complex molecules with diverse functionalities, which can be tailored for specific biological applications.

In recent years, there has been growing interest in the use of heterocyclic compounds like 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of pyridine-based inhibitors targeting a specific enzyme involved in cancer progression. The results showed that compounds containing bromo, chloromethyl, difluoromethyl, and aldehyde functionalities exhibited potent inhibitory activity against the target enzyme.

Beyond medicinal chemistry, 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde has also found applications in materials science and catalysis. The unique combination of functional groups in this molecule makes it suitable for use as a ligand in transition metal-catalyzed reactions. For example, it has been used as a ligand in palladium-catalyzed cross-coupling reactions to synthesize complex organic molecules with high efficiency and selectivity.

In conclusion, 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805250-34-3) is a versatile heterocyclic compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive starting material for the synthesis of bioactive compounds and chemical intermediates. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemical research.